3-(Trifluoromethyl)benzoic acid
3-(Trifluoromethyl)benzoic acid
pKa values of 3-(trifluoromethyl)benzoic acid in water and in methanol has been measured. Solubility of 3-(trifluoromethyl)benzoic acid in dense carbon dioxide was evaluated to investigate the influence of fluorination on the solubility of organic pharmaceuticals in dense carbon dioxide.
3-trifluoromethylbenzoic acid is a benzoic acid carrying a trifluoromethyl substituent at the 3-position. It is a member of benzoic acids and a member of (trifluoromethyl)benzenes.
3-trifluoromethylbenzoic acid is a benzoic acid carrying a trifluoromethyl substituent at the 3-position. It is a member of benzoic acids and a member of (trifluoromethyl)benzenes.
Brand Name:
Vulcanchem
CAS No.:
454-92-2
VCID:
VC21301687
InChI:
InChI=1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
SMILES:
C1=CC(=CC(=C1)C(F)(F)F)C(=O)O
Molecular Formula:
C8H5F3O2
Molecular Weight:
190.12 g/mol
3-(Trifluoromethyl)benzoic acid
CAS No.: 454-92-2
Cat. No.: VC21301687
Molecular Formula: C8H5F3O2
Molecular Weight: 190.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | pKa values of 3-(trifluoromethyl)benzoic acid in water and in methanol has been measured. Solubility of 3-(trifluoromethyl)benzoic acid in dense carbon dioxide was evaluated to investigate the influence of fluorination on the solubility of organic pharmaceuticals in dense carbon dioxide. 3-trifluoromethylbenzoic acid is a benzoic acid carrying a trifluoromethyl substituent at the 3-position. It is a member of benzoic acids and a member of (trifluoromethyl)benzenes. |
|---|---|
| CAS No. | 454-92-2 |
| Molecular Formula | C8H5F3O2 |
| Molecular Weight | 190.12 g/mol |
| IUPAC Name | 3-(trifluoromethyl)benzoic acid |
| Standard InChI | InChI=1S/C8H5F3O2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13) |
| Standard InChI Key | FQXQBFUUVCDIRK-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(=O)O |
| Boiling Point | 238.5 °C |
| Melting Point | 105.5 °C |
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